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Compound of Interest

Compound Name: Pyrrolidonyl-beta-naphthylamide

Cat. No.: B3023442 Get Quote

For researchers in microbiology, drug development, and related fields, the rapid and accurate

identification of bacterial species is paramount. The Pyrrolidonyl Arylamidase (PYR) test is a

crucial tool for the presumptive identification of Group A Streptococci (Streptococcus pyogenes)

and Enterococci. This guide provides an objective comparison of the performance of various

commercial PYR test kits, supported by available experimental data, to aid researchers in

selecting the most suitable kit for their applications.

Principle of the PYR Test
The PYR test is a rapid colorimetric assay that detects the activity of the enzyme L-pyrrolidonyl

arylamidase.[1][2] This enzyme hydrolyzes the substrate L-pyrrolidonyl-β-naphthylamide (PYR)

to β-naphthylamine.[1][2] The resulting β-naphthylamine then reacts with a cinnamaldehyde

reagent (p-dimethylaminocinnamaldehyde) to produce a bright pink or cherry-red color,

indicating a positive result.[1]

Performance Comparison of Commercial PYR Test
Kits
The selection of a PYR test kit can be influenced by factors such as sensitivity, specificity, time

to result, and ease of use. The following table summarizes the performance data of several

commercially available PYR test kits based on published studies. It is important to note that

performance can vary based on the bacterial species being tested and the experimental

conditions.
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Kit Name
(Manufactur
er)

Test Format Sensitivity Specificity
Target
Organisms

Reference

Strep-A-Chek

(E-Y

Laboratories)

Not Specified >96% >96% Enterococci [3]

Strep-A-Fluor

(BioSpec,

Inc.)

Filter Paper

Strip
>96% >96% Enterococci [3]

Murex PYR

(Murex

Diagnostics)

Not Specified 98.48% 99.82%

Group A

Streptococci

& Enterococci

Minitek®

(BBL

Microbiology

Systems)

Not Specified 100% 100%

Group A

Streptococci

& Enterococci

Identicult-

AE® (Scott

Laboratories,

Inc.)

Test

Cards/Discs
100% 100%

Group A

Streptococci

& Enterococci

LIFESIGN-

PYR

(LifeSign)

Test Cards

100%

agreement

with other

commercial

tests

100%

agreement

with other

commercial

tests

Group A

Streptococci

& Enterococci

[4]

PYR Broth

(Generic)
Broth 99.08% 99.82%

Group A

Streptococci

& Enterococci

Dalynn PYR

Disks (Dalynn

Biologicals)

Disk High High

Group A

Streptococci

& Enterococci

[5]
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Hardy

Diagnostics

PYR Test Kit

(Hardy

Diagnostics)

Disks/Cards

Not specified

in

comparative

studies

Not specified

in

comparative

studies

Group A

Streptococci,

Enterococci,

some

Staphylococci

and

Enterobacteri

aceae

[6]

Prospot™

PYR Test Kit

(Pro-Lab

Diagnostics)

Not Specified

Not specified

in

comparative

studies

Not specified

in

comparative

studies

Group A

Streptococci

& Enterococci

[7]

Note: "Not specified in comparative studies" indicates that while the product is available and its

intended use is clear, direct, side-by-side performance data was not found in the searched

literature. "High" indicates that the manufacturer or literature suggests strong performance

without providing specific percentages.

Experimental Protocols
The following are generalized experimental protocols for common PYR test formats.

Researchers should always refer to the specific manufacturer's instructions for the kit they are

using.

Rapid Disk/Card Method
This is the most common format for rapid PYR testing.

Materials:

PYR Test Disks or Cards

PYR Reagent (p-dimethylaminocinnamaldehyde)

Sterile inoculating loop or stick

Deionized or distilled water
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Petri dish or slide

Procedure:

Place a PYR disk or card in a sterile petri dish or on a slide.

Slightly moisten the disk with a single drop of deionized or distilled water. Do not

oversaturate the disk.

Using a sterile loop, pick 2-3 well-isolated colonies of the test organism from an 18-24 hour

culture grown on a non-selective medium (e.g., blood agar).

Smear the inoculum onto a small area of the moistened disk, ensuring a visible paste.

Incubate the disk at room temperature for a period specified by the manufacturer (typically 1-

2 minutes).[1]

After incubation, add one drop of the PYR reagent to the inoculated area of the disk.

Observe for a color change within the time frame indicated by the manufacturer (usually

within 1 minute).

Interpretation of Results:

Positive: A bright pink or cherry-red color develops.

Negative: No color change, or the development of a yellow or orange color.

Broth Method
The broth method generally requires a longer incubation period.

Materials:

PYR Broth

PYR Reagent

Sterile inoculating loop
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Incubator

Procedure:

Inoculate the PYR broth with 2-5 colonies from an 18-24 hour pure culture.

Incubate the tube aerobically at 35-37°C for 4 hours.

After incubation, add 2-3 drops of the PYR reagent.

Observe for a color change within 1-2 minutes.

Interpretation of Results:

Positive: A bright pink or cherry-red color develops.

Negative: No color change.

Visualizing the Workflow and Principle
To better understand the processes involved, the following diagrams illustrate the enzymatic

reaction principle and a typical experimental workflow for the PYR disk test.
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Caption: The biochemical principle of the PYR test, illustrating the enzymatic hydrolysis of the

substrate and subsequent colorimetric detection.

Result Interpretation

Start:
Isolate bacterial colonies

Place PYR disk
in petri dish
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temperature (2 min)
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Observe for color
change (1 min)

result

Color Change?
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Bright pink/red color

 Yes 
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Caption: A typical experimental workflow for the rapid PYR disk test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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